O-prop-2-enyl hexanethioate
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
O-prop-2-enyl hexanethioate can be synthesized through the esterification of hexanethioic acid with prop-2-en-1-ol. The reaction typically involves the use of a catalyst such as sulfuric acid to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester .
Industrial Production Methods
In an industrial setting, the production of this compound involves similar esterification processes but on a larger scale. The use of continuous reactors and efficient separation techniques such as distillation ensures high yield and purity of the product .
Chemical Reactions Analysis
Types of Reactions
O-prop-2-enyl hexanethioate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides and sulfones.
Reduction: Reduction reactions can convert the thioester group to a thiol.
Substitution: The ester group can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracetic acid.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.
Substitution: Nucleophiles like amines and alcohols can be used under basic conditions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Thiols.
Substitution: Various substituted thioesters.
Scientific Research Applications
O-prop-2-enyl hexanethioate has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis for the preparation of other sulfur-containing compounds.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties.
Industry: Utilized in the production of flavors and fragrances due to its unique odor profile.
Mechanism of Action
The mechanism of action of O-prop-2-enyl hexanethioate involves its interaction with various molecular targets. The thioester group can undergo hydrolysis to release hexanethioic acid and prop-2-en-1-ol, which can further interact with biological molecules. The compound’s reactivity with nucleophiles and electrophiles makes it a versatile reagent in chemical reactions .
Comparison with Similar Compounds
Similar Compounds
Allyl hexanoate: Similar ester structure but with an allyl group instead of a prop-2-enyl group.
Diallyl carbonate: Contains two allyl groups and a carbonate functional group.
Allyl phenoxyacetate: Contains an allyl group and a phenoxyacetate group.
Uniqueness
O-prop-2-enyl hexanethioate is unique due to its thioester functional group, which imparts distinct reactivity and properties compared to other similar compounds. Its ability to undergo a wide range of chemical reactions makes it valuable in various applications .
Properties
Molecular Formula |
C9H16OS |
|---|---|
Molecular Weight |
172.29 g/mol |
IUPAC Name |
O-prop-2-enyl hexanethioate |
InChI |
InChI=1S/C9H16OS/c1-3-5-6-7-9(11)10-8-4-2/h4H,2-3,5-8H2,1H3 |
InChI Key |
AAZYSSVFOKJVHU-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC(=S)OCC=C |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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